4-[2-(4-Amino-3-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one

• CAS No.: 85401-49-6
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 4-[(4-amino-3-methylphenyl)diazenyl]phenol
• InChI: InChI=1S/C13H13N3O/c1-9-8-11(4-7-13(9)14)16-15-10-2-5-12(17)6-3-10/h2-8,17H,14H2,1H3
• InChI Key: PGJFDMBPHISZCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N=NC2=CC=C(C=C2)O)N

Description

4-[2-(4-Amino-3-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one is an organic compound with a complex structure It is characterized by the presence of an amino group, a methyl group, and a hydrazinylidene moiety attached to a cyclohexa-2,5-dien-1-one ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(4-Amino-3-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one typically involves the reaction of 4-amino-3-methylphenylhydrazine with cyclohexa-2,5-dien-1-one under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and reaction time, are optimized to achieve the highest yield and purity of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process may be scaled up by using larger reaction vessels and more efficient mixing and heating systems. Additionally, purification steps, such as recrystallization or chromatography, are employed to ensure the final product meets the required quality standards .

Chemical Reactions Analysis

Types of Reactions

4-[2-(4-Amino-3-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and hydrazinylidene groups can participate in substitution reactions with suitable reagents.